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Compound of Interest

Compound Name: Boc-Phe(4-Br)-OH

Cat. No.: B613734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-4-bromo-L-phenylalanine is a synthetically modified amino acid that serves as a crucial

building block in the fields of medicinal chemistry and peptide research. Its structure, featuring

a tert-butyloxycarbonyl (Boc) protecting group on the amine and a bromine atom at the para

position of the phenyl ring, endows it with unique properties that are highly valuable in the

synthesis of complex organic molecules, particularly peptides and peptidomimetics. The

presence of the bromine atom offers a versatile handle for further chemical modifications, such

as cross-coupling reactions, enabling the introduction of diverse functionalities into the target

molecule. This technical guide provides a comprehensive overview of the properties, synthesis,

purification, and applications of Boc-4-bromo-L-phenylalanine.

Chemical and Physical Properties
Boc-4-bromo-L-phenylalanine is a white to off-white crystalline powder. A summary of its key

quantitative data is presented in the table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b613734?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₄H₁₈BrNO₄ [1]

Molecular Weight 344.2 g/mol [1]

Appearance White to off-white powder [1]

Melting Point 118 °C [2]

Solubility Slightly soluble in water [3][4]

Purity ≥ 99% (HPLC) [1]

Storage Conditions 0-8 °C [1]

CAS Number 62129-39-9 [1]

Synthesis and Purification
The synthesis of Boc-4-bromo-L-phenylalanine involves the protection of the amino group of 4-

bromo-L-phenylalanine with a tert-butyloxycarbonyl (Boc) group. This is a standard procedure

in peptide chemistry, and a general experimental protocol is provided below.

Experimental Protocol: Synthesis of Boc-4-bromo-L-
phenylalanine
Materials:

4-bromo-L-phenylalanine

Di-tert-butyl dicarbonate (Boc anhydride)

Sodium hydroxide (NaOH)

Dioxane (or another suitable organic solvent like tert-butanol)

Water

Ethyl acetate
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Hexane

Hydrochloric acid (HCl) or potassium hydrogen sulfate (KHSO₄) for acidification

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Dissolution: Dissolve 4-bromo-L-phenylalanine in an aqueous solution of sodium hydroxide.

An organic co-solvent such as dioxane or tert-butanol can be added to aid dissolution.

Reaction: To the stirred solution, add di-tert-butyl dicarbonate (Boc anhydride) portion-wise.

The reaction is typically carried out at room temperature and stirred for several hours to

overnight. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, the organic co-solvent is removed under reduced

pressure. The remaining aqueous solution is washed with a non-polar solvent like hexane or

ether to remove any unreacted Boc anhydride and other non-polar impurities.

Acidification: The aqueous layer is then cooled in an ice bath and acidified to a pH of 2-3

using a suitable acid such as dilute hydrochloric acid or a solution of potassium hydrogen

sulfate. This step protonates the carboxylic acid, causing the product to precipitate out of the

solution.

Extraction: The product is then extracted from the aqueous layer using an organic solvent

such as ethyl acetate. The organic layers are combined.

Drying and Evaporation: The combined organic extracts are washed with brine, dried over

anhydrous magnesium sulfate or sodium sulfate, and the solvent is removed under reduced

pressure to yield the crude Boc-4-bromo-L-phenylalanine, often as an oil or a solid.

Experimental Protocol: Purification of Boc-4-bromo-L-
phenylalanine
Purification of the crude product is crucial to obtain a high-purity compound suitable for further

applications. Recrystallization is a common method for the purification of solid Boc-protected
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amino acids.

Materials:

Crude Boc-4-bromo-L-phenylalanine

A suitable solvent system for recrystallization (e.g., ethyl acetate/hexane,

dichloromethane/hexane, or ethanol/water)

Procedure:

Dissolution: Dissolve the crude product in a minimum amount of a hot solvent in which it is

soluble (e.g., ethyl acetate, dichloromethane, or ethanol).

Crystallization: Slowly add a non-solvent in which the product is insoluble (e.g., hexane or

water) until the solution becomes turbid.

Cooling: Allow the solution to cool slowly to room temperature, and then place it in a

refrigerator or an ice bath to promote further crystallization.

Isolation: Collect the crystals by filtration, wash them with a small amount of the cold non-

solvent, and dry them under vacuum to obtain pure Boc-4-bromo-L-phenylalanine.

Applications in Research and Development
Boc-4-bromo-L-phenylalanine is a versatile building block with several important applications in

scientific research and drug development.

Solid-Phase Peptide Synthesis (SPPS)
The primary application of Boc-4-bromo-L-phenylalanine is in solid-phase peptide synthesis

(SPPS). The Boc group serves as a temporary protecting group for the N-terminus, which can

be readily removed under acidic conditions (e.g., with trifluoroacetic acid, TFA), allowing for the

stepwise elongation of the peptide chain. The brominated phenyl ring can be incorporated into

peptides to study structure-activity relationships or to serve as a handle for further

modifications.
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Below is a diagram illustrating the general workflow of incorporating Boc-4-bromo-L-

phenylalanine into a peptide chain using SPPS.

Solid Support
(Resin) Attached Amino Acid 1Attachment of first AA Boc Deprotection

(TFA)
Neutralization
(e.g., DIEA)

Coupling
(e.g., HBTU, HATU)

Boc-4-bromo-L-phenylalanine

Resin-Peptide Chain
(n+1) Wash

Repeat CycleFor next amino acid

Cleavage from Resin
(e.g., HF)

Final step

Purified Peptide
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Workflow of Solid-Phase Peptide Synthesis with Boc-4-bromo-L-phenylalanine.

Drug Discovery and Development
The bromine atom on the phenyl ring of Boc-4-bromo-L-phenylalanine provides a site for post-

synthetic modification via cross-coupling reactions, such as the Suzuki or Sonogashira

couplings. This allows for the introduction of a wide range of substituents, which is a powerful

strategy in drug discovery for optimizing the pharmacological properties of a lead compound.

For example, it can be used in the synthesis of kinase inhibitors, where the aryl group can be

further functionalized to interact with the target protein.

The following diagram illustrates a general workflow for the synthesis of a potential kinase

inhibitor using Boc-4-bromo-L-phenylalanine as a starting material.

Boc-4-bromo-L-phenylalanine Suzuki Coupling
(Aryl boronic acid, Pd catalyst) Biaryl Intermediate Boc Deprotection

(TFA) Amine Intermediate Amide Bond Formation
(Carboxylic acid, coupling agent) Potential Kinase Inhibitor
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Synthesis of a potential kinase inhibitor using Boc-4-bromo-L-phenylalanine.

Bioconjugation
The reactivity of the bromine atom also makes Boc-4-bromo-L-phenylalanine a useful tool in

bioconjugation. After incorporation into a peptide or protein, the bromo-phenyl group can be

used to attach other molecules, such as fluorescent dyes, imaging agents, or drug payloads,

for targeted delivery and diagnostic applications.

Spectral Data
Accurate spectral data is essential for the characterization and quality control of Boc-4-bromo-

L-phenylalanine. While a comprehensive set of publicly available, experimentally verified

spectra for this specific compound is limited, the following table provides expected and

reported spectral data for the closely related compounds, 4-bromo-L-phenylalanine and Boc-L-

phenylalanine, which can be used as a reference for the characterization of Boc-4-bromo-L-

phenylalanine.
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Technique Compound

Key Peaks /

Chemical Shifts

(ppm)

Source(s)

¹H NMR L-Phenylalanine

Aromatic protons:

~7.3-7.4 ppm; α-H:

~3.99 ppm; β-H₂:

~3.1-3.3 ppm

[5]

N-(tert-

Butoxycarbonyl)-L-

phenylalanine

Aromatic protons:

~7.2-7.3 ppm; α-H:

~4.3-4.4 ppm; β-H₂:

~2.9-3.2 ppm; Boc

protons (s): ~1.4 ppm

[6]

¹³C NMR L-Phenylalanine

Carbonyl C: ~175

ppm; Aromatic C's:

~127-138 ppm; α-C:

~56 ppm; β-C: ~39

ppm

[7]

N-(tert-

Butoxycarbonyl)-L-

phenylalanine

Carbonyl C (Boc):

~155 ppm; Carbonyl

C (acid): ~176 ppm;

Aromatic C's: ~126-

137 ppm; α-C: ~55

ppm; β-C: ~38 ppm;

Boc C (quat.): ~80

ppm; Boc C (methyls):

~28 ppm

[8]

Mass Spectrometry

(LC-MS)

4-Bromo-L-

phenylalanine

Molecular Ion [M+H]⁺:

~244.0 g/mol
[9]

FTIR (cm⁻¹) L-Phenylalanine

N-H stretch: ~3000-

3100; C=O stretch

(carboxylate): ~1580-

1610; C=C stretch

(aromatic): ~1450-

1500

[10]
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Conclusion
Boc-4-bromo-L-phenylalanine is a highly valuable and versatile building block for researchers

and scientists in the field of drug discovery and peptide chemistry. Its unique combination of a

readily cleavable protecting group and a functionalizable aromatic ring makes it an

indispensable tool for the synthesis of novel peptides, peptidomimetics, and other complex

organic molecules with potential therapeutic applications. The detailed information provided in

this technical guide serves as a comprehensive resource for the effective utilization of this

important compound in research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Boc-4-bromo-L-
phenylalanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613734#what-is-boc-4-bromo-l-phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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